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Compound of Interest

(1-Methylhexyllammonium
Compound Name:
sulphate

Cat. No.: B12349367

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
(1-Methylhexyl)ammonium sulphate. Given the absence of a specific Safety Data Sheet
(SDS) for this compound, this guidance is based on the known properties of similar long-chain
alkyl ammonium compounds and general principles of laboratory safety.

Operational Plan: Safe Handling Procedures

Due to its surfactant properties and potential for biological activity, (1-Methylhexyl)Jammonium
sulphate should be handled with care to prevent skin and eye contact, inhalation, and
ingestion. The long alkyl chain may enhance its ability to disrupt cellular membranes[1].

1. Engineering Controls:

» Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the solid powder to minimize dust inhalation.

e Ensure an eyewash station and safety shower are readily accessible in the immediate work

area.

2. Personal Protective Equipment (PPE):
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o Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be
worn in situations with a higher risk of splashes, such as when handling larger quantities or
preparing solutions.

 Skin Protection:
o Wear a lab coat or chemical-resistant apron.

o Use nitrile or neoprene gloves. Due to the surfactant nature of the compound, prolonged
or repeated contact should be avoided. Change gloves immediately if they become
contaminated.

o Respiratory Protection:

o For handling small quantities of the solid in a well-ventilated area or fume hood,
respiratory protection may not be required.

o If significant dust is generated or work is performed outside a fume hood, a NIOSH-
approved respirator with an appropriate particulate filter is recommended.

3. Hygiene Practices:

e Wash hands thoroughly with soap and water after handling the compound and before leaving

the laboratory.
e Do not eat, drink, or smoke in areas where chemicals are handled.

o Contaminated clothing should be removed immediately and laundered separately before

reuse.

Quantitative Data Summary

While specific quantitative data for (1-Methylhexyl)ammonium sulphate is limited, the
following table summarizes key information derived from available sources and related

compounds.
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Property Valuel/lnformation
Chemical Formula C7H19NO4S

CAS Number 3595-14-0
Molecular Weight 213.29 g/mol

Decomposes upon heating above 250 °C,
Decomposition potentially releasing ammonia and other

byproducts[1].

Can undergo neutralization reactions with strong
Chemical Reactions bases to release ammonia. May form

complexes with metal ions[1].

As a long-chain alkyl ammonium compound, it
may cause skin and eye irritation. Some

Known Hazards i .
quaternary ammonium compounds are linked to

developmental and reproductive toxicity[2].

Disposal Plan

All waste containing (1-Methylhexyl)ammonium sulphate must be handled as hazardous
chemical waste.

1. Waste Collection:

o Collect all solid and liquid waste containing this compound in clearly labeled, sealed, and
appropriate hazardous waste containers.

e Do not mix with incompatible waste streams.
2. Disposal Method:

» Dispose of the chemical waste through your institution's environmental health and safety
(EHS) office.

» Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose
of down the drain or in regular trash.
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Experimental Workflow

The following diagram outlines the standard workflow for handling (1-Methylhexyl)ammonium
sulphate in a laboratory setting.
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Caption: Workflow for Safe Handling and Disposal of (1-Methylhexyl)ammonium sulphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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